Cas no 898749-90-1 ([2-(morpholinomethyl)phenyl]-(m-tolyl)methanone)

[2-(morpholinomethyl)phenyl]-(m-tolyl)methanone structure
898749-90-1 structure
Product Name:[2-(morpholinomethyl)phenyl]-(m-tolyl)methanone
CAS No:898749-90-1
MF:C19H21NO2
MW:295.37554526329
MDL:MFCD03842404
CID:1945951
PubChem ID:24725125
Update Time:2025-04-21

[2-(morpholinomethyl)phenyl]-(m-tolyl)methanone Chemical and Physical Properties

Names and Identifiers

    • 3'-METHYL-2-MORPHOLINOMETHYL BENZOPHENONE
    • [2-(morpholinomethyl)phenyl]-(m-tolyl)methanone
    • LogP
    • (3-methylphenyl)-[2-(morpholin-4-ylmethyl)phenyl]methanone
    • 3'-METHYL-2-MORPHOLINOMETHYLBENZOPHENONE
    • 898749-90-1
    • MFCD03842404
    • AKOS016020832
    • DTXSID90643521
    • (3-Methylphenyl){2-[(morpholin-4-yl)methyl]phenyl}methanone
    • MDL: MFCD03842404
    • Inchi: 1S/C19H21NO2/c1-15-5-4-7-16(13-15)19(21)18-8-3-2-6-17(18)14-20-9-11-22-12-10-20/h2-8,13H,9-12,14H2,1H3
    • InChI Key: KAWPPMJKLOEPFR-UHFFFAOYSA-N
    • SMILES: O1CCN(CC2=CC=CC=C2C(C2C=CC=C(C)C=2)=O)CC1

Computed Properties

  • Exact Mass: 295.157228913Da
  • Monoisotopic Mass: 295.157228913Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 364
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • Density: 1.13
  • Boiling Point: 466.7°C at 760 mmHg
  • Flash Point: 236.1°C
  • Refractive Index: 1.583

[2-(morpholinomethyl)phenyl]-(m-tolyl)methanone Pricemore >>

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